5,6-Dibromo-2,2-dimethylhexahydro-2H-1,3-benzodioxole

• CAS No.: 92241-44-6
• Molecular Formula: C9H14Br2O2
• Molecular Weight: 314.01 g/mol
• IUPAC Name: 5,6-dibromo-2,2-dimethyl-3a,4,5,6,7,7a-hexahydro-1,3-benzodioxole
• InChI: InChI=1S/C9H14Br2O2/c1-9(2)12-7-3-5(10)6(11)4-8(7)13-9/h5-8H,3-4H2,1-2H3
• InChI Key: FSDZHKZIOMAKJU-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2CC(C(CC2O1)Br)Br)C

Description

5,6-Dibromo-2,2-dimethylhexahydro-2H-1,3-benzodioxole is a useful research compound. Its molecular formula is C9H14Br2O2 and its molecular weight is 314.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound obtained in Step (10) (20.6 g, 75.62 mmol) was placed in a reaction vessel, and air in the vessel was replaced with nitrogen. 2,2-dimethoxypropane (12.92 ml) and p-toluenesulfonic acid (0.9 g) were added to the vessel, and the mixture was stirred for 3 hours. After the completion of the reaction had been confirmed, the mixture was filtrated through activated alumina, and the filtrate was concentrated under reduced pressure, whereby 5,6-dibromo-2,2-dimethylhexahydro-1,3-benzodioxol was obtained (17.1 g, 72%).